Cas no 6131-15-3 (propan-2-yl 2-amino-4-(4-chlorophenyl)thiophene-3-carboxylate)

• Product name: propan-2-yl 2-amino-4-(4-chlorophenyl)thiophene-3-carboxylate
• CAS No: 6131-15-3
• MF: C₁₄H₁₄NO₂SCl
• MW: 295.78446
• CID: 1626727
• PubChem ID: 904021

propan-2-yl 2-amino-4-(4-chlorophenyl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• propan-2-yl 2-amino-4-(4-chlorophenyl)thiophene-3-carboxylate
• 3-thiophenecarboxylic acid, 2-amino-4-(4-chlorophenyl)-, 1-methylethyl ester
• Isopropyl 2-amino-4-(4-chlorophenyl)thiophene-3-carboxylate
• ALBB-001741
• isopropyl 2-amino-4-(4-chlorophenyl)-3-thiophenecarboxylate
• 6131-15-3
• isopropyl2-amino-4-(4-chlorophenyl)thiophene-3-carboxylate
• STK502447
• 350997-26-1
• VS-14275
• SR-01000228545-1
• MFCD01923877
• SR-01000228545
• CBMicro_046696
• AKOS003884888
• AK-968/15360137
• DTXSID80976794
• BIM-0046542.P001
• SCHEMBL12271891
• BBL037573

• Inchi： InChI=1S/C14H14ClNO2S/c1-8(2)18-14(17)12-11(7-19-13(12)16)9-3-5-10(15)6-4-9/h3-8H,16H2,1-2H3
• InChI Key： LENUCTHHQYTCHK-UHFFFAOYSA-N
• SMILES： CC(C)OC(=O)C1=C(SC=C1C2=CC=C(C=C2)Cl)N

Computed Properties

• Exact Mass: 295.04352
• Monoisotopic Mass: 295.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.6Ų
• XLogP3: 4.7

Experimental Properties

• Density: 1.287
• Boiling Point: 420.9°C at 760 mmHg
• Flash Point: 208.4°C
• Refractive Index: 1.607
• PSA: 52.32